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Compound of Interest

Compound Name: Disperse Yellow 3

Cat. No.: B124930

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Disperse Yellow 3, a monoazo dye, is a significant colorant primarily utilized in the textile
industry for dyeing synthetic fibers such as polyester, nylon, and cellulose acetate. This
technical guide provides a comprehensive overview of its synonyms and trade names, detailed
chemical and physical properties, a complete experimental protocol for its synthesis, and its
application in textile dyeing. The document also includes a thorough characterization of the
compound through various spectroscopic methods. All quantitative data are summarized in
structured tables for ease of comparison, and key processes are illustrated with diagrams
generated using Graphviz (DOT language).

Nomenclature and Identification

Disperse Yellow 3 is known by a multitude of synonyms and trade names across different
suppliers and regions. A comprehensive list is provided below to aid in its identification.

Table 1: Synonyms and Trade Names of Disperse Yellow 3
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Category Name

N-[4-[(2-hydroxy-5-
methylphenyl)azo]phenyllacetamide

Chemical Name

4'-((6-hydroxy-m-tolyl)azo)acetanilide

4-(2-Hydroxy-5-methylphenylazo)acetanilide

Colour Index (C.l.) Name C.l. Disperse Yellow 3
C.I. Number 11855[1]

CAS Registry Number 2832-40-8[1]
Selected Trade Names Acetamine Yellow CG

Acetate Fast Yellow G[1]

Akasperse Yellow G[1]

Amacel Yellow G

Artisil Yellow 2GNJ[1]

Celliton Fast Yellow G

Cibacet Yellow 2GC[1]

Dispersol Fast Yellow G

Eastone Yellow GN

Kayalon Fast Yellow G

Palanil Yellow G

Serisol Fast Yellow GD

Physicochemical Properties

The physical and chemical properties of Disperse Yellow 3 are crucial for its application and
handling. These properties are summarized in the table below.

Table 2: Physicochemical Properties of Disperse Yellow 3
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Property Value Reference
Molecular Formula C15H15Ns02 [1]
Molecular Weight 269.30 g/mol [1]
Appearance Yellow powder

Melting Point 268-270 °C (decomposes)

Soluble in ethanol, acetone,

Solubility and benzene.[1] Insoluble in
water.
Amax 357 nm (in ethanol/water)

Synthesis of Disperse Yellow 3

The synthesis of Disperse Yellow 3 is a classic example of azo coupling, which involves two
primary stages: diazotization of an aromatic amine followed by coupling with a suitable
coupling component.

Synthesis Pathway

The overall reaction for the synthesis of Disperse Yellow 3 is as follows:
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Synthesis pathway of Disperse Yellow 3.

Experimental Protocol

Materials:

¢ p-Aminoacetanilide

e Sodium nitrite (NaNO2)

e Concentrated Hydrochloric acid (HCI)
e p-Cresol

¢ Sodium hydroxide (NaOH)

e Sodium chloride (NaCl)

o Ethanol
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« Distilled water

e Ice

Procedure:

Part 1: Diazotization of p-Aminoacetanilide

e In a 250 mL beaker, dissolve 5.0 g of p-aminoacetanilide in a mixture of 15 mL of
concentrated hydrochloric acid and 15 mL of distilled water. Stir the mixture until a clear
solution is obtained.

e Cool the solution to 0-5 °C in an ice bath with constant stirring.

 In a separate beaker, prepare a solution of 2.5 g of sodium nitrite in 10 mL of cold distilled
water.

e Slowly add the sodium nitrite solution dropwise to the cold p-aminoacetanilide solution.
Maintain the temperature between 0-5 °C throughout the addition.

» After the complete addition of the sodium nitrite solution, stir the mixture for an additional 15
minutes at the same temperature to ensure complete diazotization. The resulting solution is
the diazonium salt of p-aminoacetanilide.

Part 2: Azo Coupling
e In a 500 mL beaker, dissolve 4.0 g of p-cresol in 50 mL of 10% sodium hydroxide solution.
e Cool this solution to 5 °C in an ice bath.

o Slowly add the previously prepared cold diazonium salt solution to the cold p-cresol solution
with vigorous stirring. A yellow precipitate of Disperse Yellow 3 will form immediately.

o Continue stirring the reaction mixture for 30 minutes in the ice bath to ensure the completion
of the coupling reaction.

Part 3: Isolation and Purification
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« |solate the crude Disperse Yellow 3 by vacuum filtration using a Buchner funnel.

o Wash the filter cake with a saturated sodium chloride solution to remove impurities, followed
by washing with cold water until the filtrate is neutral.

e The crude product can be purified by recrystallization from ethanol. Dissolve the crude
product in a minimum amount of hot ethanol and allow it to cool slowly.

o Collect the recrystallized yellow crystals by filtration, wash with a small amount of cold
ethanol, and dry in a vacuum oven at 60 °C.

Application in Textile Dyeing

Disperse Yellow 3 is extensively used for dyeing polyester fabrics due to its good fastness
properties. A typical high-temperature dyeing protocol is provided below.

Dye Bath Preparation Dyeing Process Coolin Reduction Clearing
(Dye, Dispersing Agent, (Polyester Fabric, (to 70 Qg) (Caustic Soda, Rinsing & Drying
pH Adjustment) 130 °C, 60 min) Sodium Hydrosulfite)

Click to download full resolution via product page

Workflow for dyeing polyester with Disperse Yellow 3.

Experimental Protocol for High-Temperature Dyeing

Materials:

Scoured and bleached 100% polyester fabric

Disperse Yellow 3

Dispersing agent (e.g., lignosulfonate-based)

Acetic acid

Sodium hydroxide
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e Sodium hydrosulfite
o High-temperature, high-pressure (HTHP) dyeing machine
Procedure:

e Dye Bath Preparation:

[e]

Prepare a dye bath with a liquor-to-goods ratio of 10:1.

(¢]

Paste the required amount of Disperse Yellow 3 with a small amount of water and
dispersing agent.

o

Add the dye paste to the dye bath containing water and a dispersing agent (e.g., 1 g/L).

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Dyeing Process:
o Introduce the polyester fabric into the dye bath at 60 °C.
o Raise the temperature to 130 °C at a rate of 2 °C/minute.
o Hold the temperature at 130 °C for 60 minutes.
e Cooling and Rinsing:
o Cool the dye bath down to 70 °C at a rate of 3 °C/minute.
o Drain the dye bath and rinse the fabric thoroughly with water.
e Reduction Clearing (After-treatment):
o Prepare a fresh bath containing 2 g/L of caustic soda and 2 g/L of sodium hydrosulfite.

o Treat the dyed fabric in this bath at 70-80 °C for 15-20 minutes to remove any unfixed
surface dye.

o Rinse the fabric with hot water and then cold water.
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o Neutralize the fabric with a dilute solution of acetic acid, if necessary.
e Drying:
o Dry the dyed fabric in a hot air oven or a stenter.

Spectroscopic Characterization

The structure of the synthesized Disperse Yellow 3 can be confirmed using various
spectroscopic techniques.

Table 3: Spectroscopic Data for Disperse Yellow 3

Technique Key Peaks and Assignments

Amax = 357 nm (1t - TT* transition of the azo

UV-Visible (in Ethanol)
group)

~3300 (N-H stretch, amide), ~3200 (O-H stretch,
phenol, broad), ~1670 (C=0 stretch, amide 1),
~1600, 1500 (C=C stretch, aromatic), ~1540 (N-
H bend, amide II), ~1450 (N=N stretch, azo)

FT-IR (KBr, cm~1)

~2.2 (s, 3H, -CH3s), ~2.3 (s, 3H, -COCHs), ~6.8-
1H-NMR (CDCls, 6 ppm) 7.9 (m, 7H, aromatic protons), ~8.0 (s, 1H, -NH),
~10.0 (s, 1H, -OH)

~21 (Ar-CHs), ~25 (-COCHs), ~115-155

13C-NMR (CDCls, & ppm
( Ppm) (aromatic carbons), ~168 (C=0, amide)

Safety and Handling

Disperse Yellow 3 is classified as a skin sensitizer and is suspected of causing cancer.
Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood to avoid inhalation of the powder. For detailed safety
information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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